N-(2-methylbenzo[d]thiazol-5-yl)-2-phenylthiazole-4-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H13N3OS2/c1-11-19-14-9-13(7-8-16(14)24-11)20-17(22)15-10-23-18(21-15)12-5-3-2-4-6-12/h2-10H,1H3,(H,20,22)
• InChI Key: FQTPHVLEDNMAHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C18H13N3OS2
• Molecular Weight: 351.4 g/mol
• CAS No.: 1207026-83-2

Description

N-(2-methylbenzo[d]thiazol-5-yl)-2-phenylthiazole-4-carboxamide, also known as MBT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MBT is a heterocyclic compound that contains two thiazole rings and a benzothiazole ring, making it a highly complex molecule. In

Scientific Research Applications

Chemical Synthesis and Modifications

Thiazole derivatives are synthesized through various methods, including EDC-HOBt coupling in DMF, showcasing their chemical versatility and the potential for structural modifications to enhance their biological activities. For example, the synthesis of thiazole-5-carboxamide derivatives demonstrates an effective protocol for producing compounds with significant antimicrobial activities (Mhaske, P., Vadgaonkar, K. S., Jadhav, R. P., & Bobade, V., 2011). Additionally, the conversion of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate to thiazole-5-carboxylate esters under specific conditions highlights the chemoselectivity and adaptability of thiazole synthesis methods (Fong, M., Janowski, W., Prager, R., & Taylor, M. R., 2004).

Biological Applications

The synthesized thiazole derivatives exhibit a wide range of biological activities, including antibacterial, antifungal, diuretic, antihypertensive, and anticancer properties. For instance, certain biphenyl benzothiazole-2-carboxamide derivatives have shown promising diuretic activity in vivo, highlighting their potential for therapeutic applications (Yar, M., & Ansari, Z. H., 2009). Similarly, a variety of thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety have been synthesized and evaluated as potent anticancer agents, with certain compounds displaying significant efficacy against cancer cell lines (Gomha, S. M., Abdelaziz, M. R., Kheder, N. A., Abdel‐aziz, H. M., Alterary, S., & Mabkhot, Y., 2017).

Environmental and Industrial Applications

In addition to their biological activities, thiazole derivatives have also been applied in environmental and industrial contexts. For example, novel magnetic N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide nanoadsorbents have been developed for the efficient removal of Cd2+ and Zn2+ from industrial wastes, demonstrating the utility of thiazole derivatives in addressing environmental pollution (Zargoosh, K., Sohrabi, M., Abdolmaleki, A., & Firouz, K., 2015).